Cas no 921605-31-4 (1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-)

1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl- structure
921605-31-4 structure
Product name:1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-
CAS No:921605-31-4
MF:C25H26F2
MW:364.47074
CID:744303
PubChem ID:71422219

1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl- Chemical and Physical Properties

Names and Identifiers

    • 1,1':4',1''-Terphenyl, 4-butyl-2',5'-difluoro-4''-propyl-
    • 1-(4-butylphenyl)-2,5-difluoro-4-(4-propylphenyl)benzene
    • 1~4~-Butyl-2~2~,2~5~-difluoro-3~4~-propyl-1~1~,2~1~:2~4~,3~1~-terphenyl
    • 921605-31-4
    • DTXSID80841256
    • Inchi: InChI=1S/C25H26F2/c1-3-5-7-19-10-14-21(15-11-19)23-17-24(26)22(16-25(23)27)20-12-8-18(6-4-2)9-13-20/h8-17H,3-7H2,1-2H3
    • InChI Key: KVTDWDINOVZEOT-UHFFFAOYSA-N
    • SMILES: CCCCC1=CC=C(C=C1)C2=C(C=C(C(=C2)F)C3=CC=C(C=C3)CCC)F

Computed Properties

  • Exact Mass: 364.20025715g/mol
  • Monoisotopic Mass: 364.20025715g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 7
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 0Ų
  • XLogP3: 8.6

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